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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dimethoxyethane, commonly
known as monoglyme, a versatile aprotic solvent widely employed in chemical synthesis and
various industrial applications. This document details its discovery and history, physical and
chemical properties, synthesis methods, and its role in significant organic reactions. It includes
detailed experimental protocols and visual diagrams to elucidate its mechanism of action as a
coordinating solvent.

Discovery and History

The development of 1,2-dimethoxyethane is intrinsically linked to the broader history of ether
synthesis. The Williamson ether synthesis, discovered by Alexander Williamson in 1850,
provided a general method for preparing ethers by reacting an alkoxide with an alkyl halide.[1]
[2] This SN2 reaction became a foundational method for the synthesis of both symmetrical and
unsymmetrical ethers.[1][2]

While a definitive first synthesis of 1,2-dimethoxyethane is not readily available in historical
records, its preparation follows the principles of the Williamson synthesis.[3] One common
laboratory method involves the reaction of ethylene glycol monomethyl ether with sodium metal
to form the alkoxide, which is then reacted with methyl chloride.[3] Industrially, monoglyme is
primarily produced through the reaction of dimethyl ether with ethylene oxide.[4] More
sustainable and efficient methods, such as the etherification of ethylene glycol with methanol
using zeolite catalysts, have also been developed.[5][6]
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Physicochemical Properties

1,2-Dimethoxyethane is a colorless liquid with a characteristic ethereal odor.[7] It is a polar

aprotic solvent, miscible with water and a wide range of organic solvents.[4] Its key physical

and chemical properties are summarized in the table below.

Property Value

Molecular Formula C4H1002

Molar Mass 90.12 g/mol
Appearance Colorless liquid
Density 0.867 g/mL at 25 °C
Melting Point -58 °C

Boiling Point 85 °C

Flash Point -6 °C

Vapor Pressure

48 mmHg at 20 °C

Vapor Density 3.1 (vs air)
Solubility in Water Miscible
Refractive Index n20/D 1.379

Sources:[4][7]

Synthesis of 1,2-Dimethoxyethane

Two primary methods for the synthesis of 1,2-dimethoxyethane are the Williamson ether

synthesis, typically used for laboratory-scale preparations, and the industrial production from

ethylene oxide.

Williamson Ether Synthesis

This method involves the deprotonation of an alcohol to form an alkoxide, which then acts as a

nucleophile to displace a halide from an alkyl halide.[1]
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Step 1: Deprotonation

Sodium 2-methoxyethoxide Hydrogen Gas
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Step 2: Nucleophilic Substitution (SN2)

LLLLLL 1,2-Dimethoxyethane

Sodium Chloride

Click to download full resolution via product page

Figure 1: Williamson Ether Synthesis of 1,2-Dimethoxyethane.

Industrial Production

The primary industrial route involves the reaction of dimethyl ether with ethylene oxide, typically
catalyzed by a Lewis acid.[4]
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Dimethyl Ether
Ethylene Oxide

1,2-Dimethoxyethane
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i

[Prepare Anhydrous Glassware and Reagents)

i

[Add Mg Turnings and 1,2-Dimethoxyethane (DME) to Flask]

i

[Slowly Add Alkyl/Aryl Halide in DME]

i

[Initiate and Maintain Reflux]

i

[Cool Reaction to Room Temperature]

i

[Slowly Add Carbonyl Compound in DME]

i

[ Aqueous Workup (e.g., NH4Cl solution) ]

(Extraction and Purification]

i

End
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i

Combine Aryl Halide, Boronic Acid/Ester, and Base

i

Add 1,2-Dimethoxyethane (and Water if applicable)

i

[Degas the Reaction Mixturej

i

[Add Palladium Catalyst and Ligand]

i

(Heat Reaction under Inert Atmosphere]

i

[Monitor Reaction Progress (TLC, GC, etc.)j

i

[Cool to Room Temperature and Perform Aqueous Workup]

i

[Purify Product (e.g., Chromatography)]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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